Cas no 40939-76-2 (Benzene,1,1'-sulfonylbis[3-isothiocyanato-)

• Product Name: Benzene,1,1'-sulfonylbis[3-isothiocyanato-
• CAS No: 40939-76-2
• MF: C₁₄H₈N₂O₂S₃
• MW: 332.420518875122
• CID: 334741
• PubChem ID: 284731
• Update Time: 2025-04-19

Benzene,1,1'-sulfonylbis[3-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanato-3-(3-isothiocyanatophenyl)sulfonylbenzene
• 1,1'-sulfonylbis(3-isothiocyanatobenzene)
• AC1L61IL
• AC1Q6TQU
• AR-1B4937
• CCG-35744
• CTK4I4032
• KST-1B4085
• NCIMech_000641
• NSC140911
• Isothiocyanic acid, sulfonyldi-m-phenylene ester
• PD011852
• NCI60_000899
• bis(3-Isothiocyanatophenyl)sulphone
• 3,3'-sulfonylbis(isothiocyanatobenzene)
• DTXSID10301075
• CHEMBL1982931
• 40939-76-2
• NSC-140911
• Benzene,1,1'-sulfonylbis[3-isothiocyanato-

• Inchi： 1S/C14H8N2O2S3/c17-21(18,13-5-1-3-11(7-13)15-9-19)14-6-2-4-12(8-14)16-10-20/h1-8H
• InChI Key： ATUCPLJJYLRXIH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N=C=S)(C1C=CC=C(C=1)N=C=S)(=O)=O

Computed Properties

• Exact Mass: 331.97494
• Monoisotopic Mass: 331.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 586.2°Cat760mmHg
• Flash Point: 308.3°C
• Refractive Index: 1.668
• PSA: 58.86
• LogP: 5.06880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds